1-phenethyl-3-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)urea

• IUPAC Name: 1-(2-phenylethyl)-3-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]urea
• InChI: InChI=1S/C18H20N6O/c25-18(22-7-6-15-4-2-1-3-5-15)23-11-13-24-12-10-21-17(24)16-14-19-8-9-20-16/h1-5,8-10,12,14H,6-7,11,13H2,(H2,22,23,25)
• InChI Key: VGJRVNQOLYBKKI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)NCCN2C=CN=C2C3=NC=CN=C3
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol

Description

1-phenethyl-3-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)urea, also known as PZI, is a small molecule that has been widely studied for its potential therapeutic applications. PZI belongs to the class of urea derivatives and has been shown to have significant effects on various biological processes.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

The synthesis of new heterocyclic compounds, including those with sulfonamido moieties, has been explored for their potential as antibacterial agents. Such compounds have been shown to possess significant antibacterial activity against various strains, highlighting the potential of 1-phenethyl-3-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)urea derivatives in addressing bacterial infections (Azab, Youssef, & El-Bordany, 2013). Additionally, the antimicrobial activity of pyrazolopyridines and their derivatives has been documented, suggesting their utility in combating microbial resistance, with some compounds exhibiting significant activity against liver and breast cancer cell lines as well as bacterial strains (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).

Anticancer Potential

Research on (imidazo[1,2-a]pyrazin-6-yl)ureas has identified compounds with promising antiproliferative effects against non-small cell lung cancer cell lines, suggesting a potential pathway for the reactivation of p53 mutants in such cancers (Bazin, Rousseau, Marhadour, Tomasoni, Évenou, Piessard, Vaisberg, Ruchaud, Bach, Roussakis, & Marchand, 2016). This indicates a broader application of urea derivatives in cancer therapy, particularly targeting p53 in lung cancers.

Plant Physiology and Agriculture

Compounds related to 1-phenethyl-3-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)urea, such as pyrazinamide derivatives, have been found to block ethylene biosynthesis in plants. Ethylene is a critical hormone in the ripening process of fruits and the senescence of flowers. Inhibitors of ethylene biosynthesis, such as pyrazinamide and its derivatives, offer a novel approach to extending the shelf life of agricultural products and reducing post-harvest losses (Sun, Li, He, Ji, Xia, Wang, Du, Li, Raikhel, Xiao, & Guo, 2017).

Rheology and Material Science

The study of urea and its derivatives has also extended into the field of material science, particularly in the modulation of rheological properties of hydrogels. Research demonstrates that the morphology and rheology of hydrogels can be finely tuned through the manipulation of anions, suggesting applications in material science and engineering for developing materials with specific physical properties (Lloyd & Steed, 2011).